Cas no 2090216-71-8 (3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione)
3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione
- EN300-2001730
- 2090216-71-8
-
- Inchi: 1S/C6H8F2O3S/c7-6(8)5(9)4-1-2-12(10,11)3-4/h4,6H,1-3H2
- InChI Key: MLKVKQUKYOEXRS-UHFFFAOYSA-N
- SMILES: S1(CCC(C(C(F)F)=O)C1)(=O)=O
Computed Properties
- Exact Mass: 198.01622161g/mol
- Monoisotopic Mass: 198.01622161g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 59.6Ų
3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2001730-1g |
3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione |
2090216-71-8 | 1g |
$1543.0 | 2023-09-16 | ||
| Enamine | EN300-2001730-5g |
3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione |
2090216-71-8 | 5g |
$4475.0 | 2023-09-16 | ||
| Enamine | EN300-2001730-10g |
3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione |
2090216-71-8 | 10g |
$6635.0 | 2023-09-16 | ||
| Enamine | EN300-2001730-0.05g |
3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione |
2090216-71-8 | 0.05g |
$1296.0 | 2023-09-16 | ||
| Enamine | EN300-2001730-0.1g |
3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione |
2090216-71-8 | 0.1g |
$1357.0 | 2023-09-16 | ||
| Enamine | EN300-2001730-0.25g |
3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione |
2090216-71-8 | 0.25g |
$1420.0 | 2023-09-16 | ||
| Enamine | EN300-2001730-0.5g |
3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione |
2090216-71-8 | 0.5g |
$1482.0 | 2023-09-16 | ||
| Enamine | EN300-2001730-1.0g |
3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione |
2090216-71-8 | 1g |
$1543.0 | 2023-05-31 | ||
| Enamine | EN300-2001730-2.5g |
3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione |
2090216-71-8 | 2.5g |
$3025.0 | 2023-09-16 | ||
| Enamine | EN300-2001730-5.0g |
3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione |
2090216-71-8 | 5g |
$4475.0 | 2023-05-31 |
3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione
Professional Introduction to Compound with CAS No. 2090216-71-8 and Product Name: 3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione
The compound with the CAS number 2090216-71-8 and the product name 3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of difluoroacetyl and thiolane moieties in its molecular framework suggests a rich chemical reactivity that could be exploited for the synthesis of novel bioactive molecules.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability, bioavailability, and binding affinity. The difluoroacetyl group in 3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione is particularly noteworthy, as it introduces fluorine atoms into a reactive acetyl moiety. This modification can significantly influence the electronic properties of the molecule, potentially leading to improved pharmacokinetic profiles. The thiolane ring, on the other hand, provides a versatile scaffold for further functionalization, enabling the design of complex derivatives with tailored biological activities.
One of the most compelling aspects of this compound is its potential role in the development of therapeutic agents targeting various diseases. The difluoroacetyl group is known to be a key structural feature in many bioactive molecules, including protease inhibitors and anti-inflammatory agents. By incorporating this moiety into the thiolane backbone, researchers have created a platform that can be further modified to address specific therapeutic needs. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes involved in inflammatory pathways, making them attractive candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.
Recent studies have also highlighted the importance of stereochemistry in determining the biological activity of fluorinated compounds. The thiolane ring in 3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione exhibits chiral centers that can be selectively modified to enhance binding affinity to biological targets. This has opened up new avenues for designing enantiomerically pure compounds with improved efficacy and reduced side effects. Researchers are currently exploring different synthetic strategies to achieve high enantiomeric purity, which is crucial for developing safe and effective pharmaceuticals.
The synthesis of 3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione presents unique challenges due to its complex molecular architecture. However, advances in synthetic methodology have made it possible to access this compound with high yield and purity. Modern techniques such as transition metal-catalyzed reactions and organometallic chemistry have been instrumental in facilitating these synthetic routes. Additionally, computational methods are being increasingly employed to predict and optimize reaction outcomes, thereby reducing experimental trial-and-error.
The potential applications of this compound extend beyond drug development. Its unique structural features make it a valuable intermediate for synthesizing other fluorinated molecules with diverse chemical properties. For example, researchers are investigating its use as a building block for designing advanced materials with applications in electronics and optoelectronics. The presence of both fluorine and sulfur atoms in its structure allows for tunable electronic properties, making it an attractive candidate for developing novel functional materials.
In conclusion,3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione represents a significant contribution to the field of chemical and pharmaceutical research. Its unique structural features and potential applications make it a promising candidate for further exploration. As our understanding of fluorinated compounds continues to grow,this compound is likely to play a crucial role in the development of next-generation therapeutics and advanced materials.
2090216-71-8 (3-(2,2-difluoroacetyl)-1lambda6-thiolane-1,1-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)